Cas no 62340-37-8 (Bisoprolol Phenol Impurity)

Bisoprolol Phenol Impurity structure
Bisoprolol Phenol Impurity structure
Product Name:Bisoprolol Phenol Impurity
CAS No:62340-37-8
MF:C12H19NO3
MW:225.284163713455
CID:1079798
PubChem ID:182336
Update Time:2025-04-20

Bisoprolol Phenol Impurity Chemical and Physical Properties

Names and Identifiers

    • Bisoprolol Phenol Impurity
    • 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]phenol
    • SMR004701452
    • Phenol, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-, (S)-
    • 1-isopropylamino-3-(4-hydroxyphenoxy)-2-propanol
    • (-)-(S)-1-(p-Hydroxyphenoxy)-3-(isopropylamino)-2-propanol
    • (+-)-Varbian
    • L000886
    • H 80/62
    • 4-({2-hydroxy-3-[(1-methylethyl)amino]propyl}oxy)phenol
    • 1-(4-hydroxyphenoxy)3-isopropylamino-2-propanol
    • Phenol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-
    • (+-)-Prenalterol
    • 4-[2-Hydroxy-3-(isopropylamino)propoxy]phenol #
    • Racemic Prenalterol
    • Phenol, 4-[(2R)-2-hydroxy-3-[(1-methylethyl)amino]propoxy]-
    • H-80/62
    • SB49841
    • (+-)-4-Hydroxyphenylisopropylamine
    • MLS006010760
    • SCHEMBL10788435
    • 62340-37-8
    • Inchi: 1S/C12H19NO3/c1-9(2)13-7-11(15)8-16-12-5-3-10(14)4-6-12/h3-6,9,11,13-15H,7-8H2,1-2H3
    • InChI Key: ADUKCCWBEDSMEB-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CC(CNC(C)C)O

Computed Properties

  • Exact Mass: 225.13649347g/mol
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 61.7Ų
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